(E)-1,2-Bis(2-naphthyl)-1,2-bis(1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)disilene

• IUPAC Name: (E)-naphthalen-2-yl-[naphthalen-2-yl-(1,1,3,3,5,5,7,7-octaethyl-2,6-dihydro-s-indacen-4-yl)silylidene]-(1,1,3,3,5,5,7,7-octaethyl-2,6-dihydro-s-indacen-4-yl)silane
• InChI: InChI=1S/C76H104Si2/c1-17-69(18-2)49-73(25-9,26-10)63-59(69)47-60-64(74(27-11,28-12)50-70(60,19-3)20-4)67(63)77(57-43-41-53-37-33-35-39-55(53)45-57)78(58-44-42-54-38-34-36-40-56(54)46-58)68-65-61(71(21-5,22-6)51-75(65,29-13)30-14)48-62-66(68)76(31-15,32-16)52-72(62,23-7)24-8/h33-48H,17-32,49-52H2,1-16H3/b78-77+
• InChI Key: JCRYFUKOTHHJSV-JKNXPUSASA-N
• Canonical SMILES: CCC1(CC(C2=C(C3=C(C=C21)C(CC3(CC)CC)(CC)CC)[Si](=[Si](C4=CC5=CC=CC=C5C=C4)C6=C7C(=CC8=C6C(CC8(CC)CC)(CC)CC)C(CC7(CC)CC)(CC)CC)C9=CC1=CC=CC=C1C=C9)(CC)CC)CC
• Isomeric SMILES: CCC1(CC(C2=C(C3=C(C=C21)C(CC3(CC)CC)(CC)CC)/[Si](=[Si](\C4=CC5=CC=CC=C5C=C4)/C6=C7C(=CC8=C6C(CC8(CC)CC)(CC)CC)C(CC7(CC)CC)(CC)CC)/C9=CC1=CC=CC=C1C=C9)(CC)CC)CC
• Molecular Formula: C76H104Si2
• Molecular Weight: 1073.8 g/mol

Description

(E)-1,2-Bis(2-naphthyl)-1,2-bis(1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)disilene is a useful research compound. Its molecular formula is C76H104Si2 and its molecular weight is 1073.838. The purity is usually 95%.
BenchChem offers high-quality (E)-1,2-Bis(2-naphthyl)-1,2-bis(1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)disilene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1,2-Bis(2-naphthyl)-1,2-bis(1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)disilene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

π-Conjugation and Structural Characteristics

A study by Hayakawa et al. (2017) on π-conjugated disilenes, including compounds with bulky Eind groups similar to the compound , demonstrated effective π-conjugation between a Si=Si double bond and thiophene units. These compounds exhibit distinct emissions in solution and solid state at room temperature, highlighting their potential in optoelectronic applications due to their structural and electronic properties (Hayakawa et al., 2017).

Electroluminescence Applications

Kobayashi and colleagues (2012) reported the first observation of electroluminescence from di(2-naphthyl)disilene, protected by bulky Eind groups. This discovery marks a significant advancement in the use of heavy group 14 unsaturated compounds in organic light-emitting diodes (OLEDs), showcasing the material's air-stable and room-temperature emissive properties (Kobayashi et al., 2012).

Synthesis and Reactivity

Research on the synthesis and structure of organosilicon polymers by Zhou and Kawakami (2005) provides insights into the preparation of optically pure and completely diisotactic poly(siloxane)s using catalysts. While not directly related to the compound , this study contributes to the broader understanding of the synthesis and applications of silicon-containing polymers, which are relevant for developing new materials with tailored properties (Zhou & Kawakami, 2005).